Cas no 843619-25-0 (1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER)

• Product Name: 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER
• CAS No: 843619-25-0
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 1822890
• PubChem ID: 936451
• Update Time: 2025-06-28

1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER
• ALBB-035478
• AKOS040766745
• Z2050084311
• 843619-25-0
• SCHEMBL5402454
• 1H-Indole-2-carboxylic acid, 5-chloro-3-formyl-, methyl ester
• EN300-7465234
• methyl5-chloro-3-formyl-1H-indole-2-carboxylate
• methyl 5-chloro-3-formyl-1H-indole-2-carboxylate

• Inchi： 1S/C11H8ClNO3/c1-16-11(15)10-8(5-14)7-4-6(12)2-3-9(7)13-10/h2-5,13H,1H3
• InChI Key： JXHMATBIESDKPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=O)=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 203.058
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER

Chemical Profile of 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER (CAS No. 843619-25-0)

1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER, identified by the CAS number 843619-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative of indole, characterized by the presence of both a carboxylic acid moiety at the 2-position and a formyl group at the 5-position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The indole core is a prominent scaffold in medicinal chemistry, known for its diverse biological activities and role in numerous pharmacologically active compounds. The structural features of 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER contribute to its potential utility in designing molecules that interact with biological targets, particularly in the realm of enzyme inhibition and receptor binding. The formyl group, in particular, serves as a versatile handle for further functionalization via condensation reactions, allowing for the construction of more complex structures such as Schiff bases and heterocyclic derivatives.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER, making it more accessible for research applications. The compound’s ability to serve as a precursor in multi-step syntheses has been leveraged in the development of new analogs with enhanced pharmacokinetic profiles. For instance, researchers have explored its transformation into amides and ureas, which are common pharmacophores in drug discovery.

One of the most compelling aspects of 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER is its potential application in the synthesis of indole-based drugs that target neurological disorders. The indole ring is closely associated with molecules that modulate neurotransmitter systems, and modifications at the 2- and 5-positions can fine-tune interactions with specific receptors. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to conditions such as depression and neurodegeneration, although further investigation is warranted to fully elucidate their therapeutic potential.

The formyl group at the 5-position also opens up possibilities for exploring photoreactive derivatives. In recent years, there has been growing interest in photosensitized reactions involving indole derivatives due to their applications in photodynamic therapy and photocatalysis. The reactivity of the formyl group allows for easy conjugation with photosensitizing agents or other chromophores, potentially leading to novel materials with applications beyond traditional pharmaceuticals.

In addition to its pharmaceutical relevance, 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER has shown promise as a building block in materials science. The indole scaffold can be incorporated into polymers and coatings to impart specific functionalities, such as fluorescence or metal chelation capabilities. This interdisciplinary approach highlights the versatility of this compound and underscores its importance as a synthetic intermediate.

The synthesis of 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER typically involves multi-step organic transformations starting from commercially available precursors like tryptophan or indole derivatives. Advances in catalytic systems have improved yields and reduced byproduct formation, making the process more sustainable and cost-effective. These improvements are crucial for enabling large-scale production needed for industrial applications.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER and biological targets. Molecular docking studies have suggested that analogs derived from this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings provide a rational basis for designing structure-based drug candidates.

The role of 1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYL ESTER in medicinal chemistry continues to evolve with emerging technologies such as flow chemistry and biocatalysis. These innovations offer new ways to access complex derivatives while maintaining high purity standards. The adaptability of this compound underscores its significance as a cornerstone molecule in synthetic organic chemistry.

In conclusion,1H-INDOLE-2-CARBOXYLIC ACID,5-FORMYL-,METHYESTER (CAS No. 843619-25-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with broad applications across multiple disciplines. Its utility as a synthetic intermediate for pharmaceuticals, materials science, and advanced functional materials positions it as a key component in modern chemical research. As methodologies for its synthesis and application continue to advance,1H-INDOLE-2-CARBOXYLIC ACID, 5-FORMYL-, METHYESTER will undoubtedly remain at the forefront of scientific exploration.